Cas no 2229494-56-6 (4-(pyrimidin-4-yl)-1,3-oxazolidin-2-one)
4-(pyrimidin-4-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(pyrimidin-4-yl)-1,3-oxazolidin-2-one
- 2229494-56-6
- EN300-1763700
-
- Inchi: 1S/C7H7N3O2/c11-7-10-6(3-12-7)5-1-2-8-4-9-5/h1-2,4,6H,3H2,(H,10,11)
- InChI Key: OSAJUEVSPFSVRO-UHFFFAOYSA-N
- SMILES: O1C(NC(C2C=CN=CN=2)C1)=O
Computed Properties
- Exact Mass: 165.053826475g/mol
- Monoisotopic Mass: 165.053826475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 64.1Ų
4-(pyrimidin-4-yl)-1,3-oxazolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1763700-0.05g |
4-(pyrimidin-4-yl)-1,3-oxazolidin-2-one |
2229494-56-6 | 0.05g |
$1068.0 | 2023-09-20 | ||
| Enamine | EN300-1763700-0.1g |
4-(pyrimidin-4-yl)-1,3-oxazolidin-2-one |
2229494-56-6 | 0.1g |
$1119.0 | 2023-09-20 | ||
| Enamine | EN300-1763700-0.25g |
4-(pyrimidin-4-yl)-1,3-oxazolidin-2-one |
2229494-56-6 | 0.25g |
$1170.0 | 2023-09-20 | ||
| Enamine | EN300-1763700-0.5g |
4-(pyrimidin-4-yl)-1,3-oxazolidin-2-one |
2229494-56-6 | 0.5g |
$1221.0 | 2023-09-20 | ||
| Enamine | EN300-1763700-1.0g |
4-(pyrimidin-4-yl)-1,3-oxazolidin-2-one |
2229494-56-6 | 1g |
$1272.0 | 2023-06-03 | ||
| Enamine | EN300-1763700-2.5g |
4-(pyrimidin-4-yl)-1,3-oxazolidin-2-one |
2229494-56-6 | 2.5g |
$2492.0 | 2023-09-20 | ||
| Enamine | EN300-1763700-5.0g |
4-(pyrimidin-4-yl)-1,3-oxazolidin-2-one |
2229494-56-6 | 5g |
$3687.0 | 2023-06-03 | ||
| Enamine | EN300-1763700-10.0g |
4-(pyrimidin-4-yl)-1,3-oxazolidin-2-one |
2229494-56-6 | 10g |
$5467.0 | 2023-06-03 | ||
| Enamine | EN300-1763700-1g |
4-(pyrimidin-4-yl)-1,3-oxazolidin-2-one |
2229494-56-6 | 1g |
$1272.0 | 2023-09-20 | ||
| Enamine | EN300-1763700-5g |
4-(pyrimidin-4-yl)-1,3-oxazolidin-2-one |
2229494-56-6 | 5g |
$3687.0 | 2023-09-20 |
4-(pyrimidin-4-yl)-1,3-oxazolidin-2-one Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 4-(pyrimidin-4-yl)-1,3-oxazolidin-2-one
4-(Pyrimidin-4-yl)-1,3-oxazolidin-2-one: A Promising Compound in Medicinal Chemistry
4-(Pyrimidin-4-yl)-1,3-oxazolidin-2-one (CAS No. 2229494-56-6) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of oxazolidinones, which are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 4-(pyrimidin-4-yl)-1,3-oxazolidin-2-one.
Chemical Structure and Synthesis
The chemical structure of 4-(pyrimidin-4-yl)-1,3-oxazolidin-2-one is characterized by a five-membered oxazolidine ring fused to a pyrimidine moiety. The oxazolidine ring is a key feature that imparts stability and reactivity to the molecule, while the pyrimidine ring contributes to its biological activity. The synthesis of this compound typically involves a multi-step process that includes the formation of the oxazolidine ring followed by the introduction of the pyrimidine moiety.
One common synthetic route involves the reaction of an appropriate amine with a haloacyl chloride to form an intermediate amide, which is then cyclized in the presence of a base to form the oxazolidine ring. The pyrimidine moiety can be introduced through a subsequent coupling reaction with a suitable pyrimidine derivative. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of 4-(pyrimidin-4-yl)-1,3-oxazolidin-2-one, such as microwave-assisted synthesis and catalyst-mediated reactions.
Biological Activities
The biological activities of 4-(pyrimidin-4-yl)-1,3-oxazolidin-2-one have been extensively studied in recent years. One of its most notable applications is in the field of antimicrobial agents. Research has shown that compounds with similar structures exhibit potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve inhibition of protein synthesis by binding to bacterial ribosomes.
In addition to its antimicrobial properties, 4-(pyrimidin-4-yl)-1,3-oxazolidin-2-one has also shown promise as an antiviral agent. Studies have demonstrated its ability to inhibit viral replication by interfering with key viral enzymes or pathways. For example, it has been reported to exhibit activity against herpes simplex virus (HSV) and human immunodeficiency virus (HIV).
The anticancer potential of 4-(pyrimidin-4-yl)-1,3-oxazolidin-2-one is another area of active research. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines and inhibit tumor growth in animal models. The mechanism underlying its anticancer activity may involve modulation of signaling pathways involved in cell proliferation and survival.
Clinical Applications and Future Prospects
The diverse biological activities of 4-(pyrimidin-4-yl)-1,3-oxazolidin-2-one make it a promising candidate for further clinical development. Several derivatives of this compound are currently being evaluated in preclinical and early-stage clinical trials for their potential therapeutic applications. For instance, some analogs have shown promising results in treating multidrug-resistant bacterial infections and viral diseases.
In addition to its direct therapeutic applications, 4-(pyrimidin-4-yl)-1,3-oxazolidin-2-one may also serve as a valuable scaffold for the design and development of new drugs. Its unique structural features provide a platform for chemical modifications that can enhance potency, selectivity, and pharmacokinetic properties.
Conclusion
4-(Pyrimidin-4-yl)-1,3-oxazolidin-2-one (CAS No. 2229494-56-6) is a multifaceted compound with significant potential in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.
2229494-56-6 (4-(pyrimidin-4-yl)-1,3-oxazolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)